Cas no 922472-36-4 (N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide)

• Product Name: N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide
• CAS No: 922472-36-4
• MF: C₂₅H₂₆N₂O₅S₂
• MW: 498.614344120026
• CID: 5449389
• Update Time: 2025-11-06

N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-benzylsulfonyl-N-(furan-2-ylmethyl)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)butanamide
• N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide

• Inchi： 1S/C25H26N2O5S2/c1-18-12-13-21(31-2)23-24(18)33-25(26-23)27(16-20-10-6-14-32-20)22(28)11-7-15-34(29,30)17-19-8-4-3-5-9-19/h3-6,8-10,12-14H,7,11,15-17H2,1-2H3
• InChI Key： YUMPEYJXUXXSOZ-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=CO1)C1=NC2=C(OC)C=CC(C)=C2S1)(=O)CCCS(CC1=CC=CC=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide

Comprehensive Overview of N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 922472-36-4)

N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 922472-36-4) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of furan, benzothiazole, and phenylmethanesulfonyl moieties, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its multi-target activity, which could pave the way for novel therapeutic agents.

The compound's CAS No. 922472-36-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its long chemical name reflects its intricate architecture, which includes a furan-2-ylmethyl group attached to a 4-methoxy-7-methyl-1,3-benzothiazol-2-yl scaffold, further linked to a 4-phenylmethanesulfonylbutanamide chain. This design suggests potential interactions with biological targets such as enzymes or receptors, a topic frequently searched by scientists exploring structure-activity relationships (SAR).

In recent years, the demand for heterocyclic compounds like this one has surged, driven by their versatility in medicinal chemistry. Users often search for terms like "benzothiazole derivatives in drug design" or "sulfonamide-based therapeutics," highlighting the relevance of this compound in contemporary research. Its methoxy and methyl substituents may influence its pharmacokinetic properties, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

From a synthetic perspective, N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide exemplifies the convergence of organic synthesis and green chemistry. Researchers are increasingly interested in eco-friendly methods to produce such complex molecules, aligning with trends like "sustainable pharmaceutical manufacturing." The compound's sulfonyl group also raises questions about its potential as a hydrogen bond acceptor, a feature often explored in computational chemistry and molecular docking simulations.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are frequently searched alongside the CAS number by quality control professionals. Additionally, the furan and benzothiazole rings in its structure may contribute to fluorescence properties, a growing area of interest for bioimaging probes and diagnostic tools.

The compound's potential applications extend to neurological research, given the benzothiazole core's historical association with central nervous system (CNS) targets. Queries like "benzothiazole neuroprotective agents" or "furan-containing CNS drugs" reflect this connection. However, rigorous in vitro and in vivo studies are necessary to validate any biological activity, a process often documented in peer-reviewed journals and patent literature.

In summary, N-(furan-2-yl)methyl-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-4-phenylmethanesulfonylbutanamide (CAS No. 922472-36-4) represents a fascinating case study in modern pharmaceutical chemistry. Its structural complexity and potential multifunctionality align with current trends in precision medicine and multi-target drug development, making it a compound worth watching in future research breakthroughs.